Cas no 477850-64-9 (5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 477850-64-9
• MF: C₁₃H₉F₆N₃O
• MW: 337.220483541489
• CID: 5015738
• Update Time: 2023-08-25

5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one
• 3-(trifluoromethyl)-4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• MLS000594317
• HMS2319E24
• SMR000126497
• 5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C13H9F6N3O/c14-12(15,16)8-3-1-2-7(4-8)5-20-6-9-10(13(17,18)19)21-22-11(9)23/h1-4,6H,5H2,(H2,21,22,23)/b20-6+
• InChI Key： CRHLEJDSXIJYAE-CGOBSMCZSA-N
• SMILES： FC(C1=C(/C=N/CC2C=CC=C(C(F)(F)F)C=2)C(NN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 523
• XLogP3: 3
• Topological Polar Surface Area: 53.5